4'-(TRIFLUOROMETHYL)-BIPHENYL-3-METHANAMINE
Overview
Description
“(4’-Trifluoromethyl-biphenyl-3-yl)methylamine” is an organic compound. It is related to the class of compounds known as trifluoromethylbenzenes . These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups .
Synthesis Analysis
The synthesis of related compounds involves multi-step reactions using commercially available reagents. For example, the synthesis of (4-(3,4-bis(2,5-dimethylthiophen-3-yl)cyclopent-3-en-1-yl)phenyl)methanol was achieved by a multi-step reaction and the compound was obtained by slow evaporation of a hexane solution at room temperature.Molecular Structure Analysis
The molecular structures of these compounds are characterized by techniques such as X-ray diffraction crystallography. For instance, the crystal structure of (4-(3,4-bis(2,5-dimethylthiophen-3-yl)cyclopent-3-en-1-yl)phenyl)methanol was determined to be orthorhombic with specific cell parameters, and the molecule displayed intra- and intermolecular interactions.Chemical Reactions Analysis
The papers describe the potential for functionalization and chemical reactions involving these compounds. For example, tris(4-azidophenyl)methanol can be used as a protecting group for thiols and can undergo Staudinger reduction and copper-catalyzed cycloaddition reactions. The photoactive compound (4-(3,4-bis(2,5-dimethylthiophen-3-yl)cyclopent-3-en-1-yl)phenyl)methanol exhibits photochromic reactivity, changing color upon UV irradiation due to a photocyclization reaction.Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds are inferred from their molecular structures and synthesis methods. For example, the crystal structure of (4-methoxyphenyl)diphenylmethanol reveals a tetramer containing a specific pattern of hydrogen bonds. The stability of the photochromic compound under dark conditions and its ability to revert to its original color upon visible light irradiation suggest certain stability and reversibility properties.Scientific Research Applications
Medicinal Chemistry and Drug Discovery
- A study by Ivonin et al. (2015) describes an approach to synthesize (4-di- and -trifluoroalkyl-1-alkyl-1H-pyrazol-3-yl)methylamines, which are considered promising building blocks for drug discovery and medicinal chemistry. The synthesis involves fluorination of non-symmetric trisubstituted pyrazole derivatives, yielding compounds in 35–36% overall yields (Ivonin et al., 2015).
Neuropharmacology
- Harrison et al. (2001) developed a water-soluble neurokinin-1 receptor antagonist, demonstrating high affinity and oral activity, which is effective in preclinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).
Photophysical Properties
- Karasawa et al. (2016) investigated the photocyclization reactions of di(quinolinyl)arylamines and tri(quinolinyl)amine, leading to emission color changes and photoreaction-induced self-assemblies. These findings have implications for the development of functional fluorophores and materials science (Karasawa et al., 2016).
Pharmacological Properties
- Biphenyl derivatives have been synthesized and tested for pharmacological activities, showing potential in various therapeutic areas. Goldschmidt and Modderman (2010) explored N-derivatives of biphenyl-methylamine among others, highlighting their pharmacological potential (Goldschmidt & Modderman, 2010).
Antimicrobial and Antifungal Activities
- The design, synthesis, and pharmacological analysis of compounds related to biphenyl-methylamine derivatives have been carried out, with some showing significant antimicrobial and antifungal properties. Kamble et al. (2017) synthesized tetrazoles and carbodithioates derived from biphenyl-methylamine, demonstrating their biological activities in various assays (Kamble et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
[3-[4-(trifluoromethyl)phenyl]phenyl]methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F3N/c15-14(16,17)13-6-4-11(5-7-13)12-3-1-2-10(8-12)9-18/h1-8H,9,18H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XITIQWONYFISAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC=C(C=C2)C(F)(F)F)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F3N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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